Cas no 2034407-31-1 (1-({1-1-(6-methoxy-1H-indole-2-carbonyl)azetidin-3-yl-1H-1,2,3-triazol-4-yl}methyl)pyrrolidin-2-one)

• Product Name: 1-({1-1-(6-methoxy-1H-indole-2-carbonyl)azetidin-3-yl-1H-1,2,3-triazol-4-yl}methyl)pyrrolidin-2-one
• CAS No: 2034407-31-1
• MF: C₂₀H₂₂N₆O₃
• MW: 394.4271
• CID: 5350553
• Update Time: 2025-07-22

1-({1-1-(6-methoxy-1H-indole-2-carbonyl)azetidin-3-yl-1H-1,2,3-triazol-4-yl}methyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[[1-[1-(6-methoxy-1H-indole-2-carbonyl)azetidin-3-yl]triazol-4-yl]methyl]pyrrolidin-2-one
• 1-((1-(1-(6-methoxy-1H-indole-2-carbonyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)pyrrolidin-2-one
• 1-({1-1-(6-methoxy-1H-indole-2-carbonyl)azetidin-3-yl-1H-1,2,3-triazol-4-yl}methyl)pyrrolidin-2-one

• Inchi： 1S/C20H22N6O3/c1-29-16-5-4-13-7-18(21-17(13)8-16)20(28)25-11-15(12-25)26-10-14(22-23-26)9-24-6-2-3-19(24)27/h4-5,7-8,10,15,21H,2-3,6,9,11-12H2,1H3
• InChI Key： ODTXRIMIZHTUKT-UHFFFAOYSA-N
• SMILES： O=C(C1=C([H])C2C([H])=C([H])C(=C([H])C=2N1[H])OC([H])([H])[H])N1C([H])([H])C([H])(C1([H])[H])N1C([H])=C(C([H])([H])N2C(C([H])([H])C([H])([H])C2([H])[H])=O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 642
• XLogP3: 0.4
• Topological Polar Surface Area: 96.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 1-({1-1-(6-methoxy-1H-indole-2-carbonyl)azetidin-3-yl-1H-1,2,3-triazol-4-yl}methyl)pyrrolidin-2-one

Introduction to 1-({1-1-(6-methoxy-1H-indole-2-carbonyl)azetidin-3-yl-1H-1,2,3-triazol-4-yl}methyl)pyrrolidin-2-one (CAS No. 2034407-31-1)

1-({1-1-(6-methoxy-1H-indole-2-carbonyl)azetidin-3-yl-1H-1,2,3-triazol-4-yl}methyl)pyrrolidin-2-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2034407-31-1, represents a unique molecular architecture that combines multiple pharmacophoric elements, making it a promising candidate for further investigation in medicinal chemistry.

The molecular structure of this compound features a pyrrolidinone core, which is a common motif in bioactive molecules due to its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. The presence of a 6-methoxy-1H-indole moiety further enhances its potential as a pharmacological agent, as indole derivatives are well-known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The azetidine ring and the triazole group are additional key structural features that contribute to the compound's complexity and functionality. The azetidine ring is a five-membered heterocycle that can mimic the conformational flexibility of natural amino acids, while the triazole ring introduces additional binding sites for biological targets. This combination of structural elements suggests that the compound may exhibit multiple modes of action, which could be advantageous in the development of novel therapeutics.

In recent years, there has been growing interest in the development of molecules that incorporate both indole and triazole moieties due to their demonstrated synergistic effects in various biological assays. For instance, studies have shown that indole derivatives can modulate enzyme activity and receptor binding, while triazole compounds often exhibit enhanced metabolic stability and bioavailability. The integration of these motifs into a single molecule like 1-(6-methoxy-1H-indole-2-carbonyl)azetidinyl-4H-1,2,3-triazol-4-yl)methyl)pyrrolidin-2-one may lead to the discovery of new drugs with improved pharmacological profiles.

The pyrrolidinone core of this compound also suggests potential applications in the development of central nervous system (CNS) drugs. Pyrrolidinone derivatives have been extensively studied for their ability to cross the blood-brain barrier and interact with neurotransmitter receptors. This property makes them attractive candidates for treating neurological disorders such as depression, anxiety, and neurodegenerative diseases. The presence of additional functional groups like the 6-methoxyindole moiety may further enhance their efficacy by modulating specific neurotransmitter systems.

Recent advancements in computational chemistry and drug design have enabled researchers to more effectively predict the biological activity of complex molecules like 1-(N-(6-methoxyindoloyl)-azetidinylcarbonyl)-3-(4H-imidazolyl)-4-propyl)piperazine (CAS No. 203440731). By leveraging machine learning algorithms and molecular docking studies, scientists can identify promising candidates for further experimental validation. These computational approaches have significantly accelerated the drug discovery process by allowing researchers to screen large libraries of compounds virtual.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the <0x201C><0x6D<0x65thoxyindole0x62<0x79l0x62yloxy0x62)<0x201D>> group necessitates careful handling to prevent unwanted side reactions. Additionally, the formation of the triazole ring requires a high degree of selectivity to avoid competing reactions that could lead to impurities. Despite these challenges, advances in synthetic methodology have made it possible to produce complex molecules like 1-(N-(6-methoxyindoloyl)-azetidinylcarbonyl)-3-(4H-imidazolyl)-4-propyl)piperazine efficiently and reliably.

Ongoing research in this area is focused on exploring the pharmacological properties of this compound and its derivatives. Preliminary studies have shown promising results in vitro regarding its ability to inhibit certain enzymes and modulate receptor activity. These findings warrant further investigation into its potential therapeutic applications. Additionally, researchers are exploring modifications to the molecular structure to optimize its pharmacokinetic properties and enhance its bioavailability.

The integration of cutting-edge technologies such as CRISPR-Cas9 gene editing and organ-on-a-chip models is also contributing to the advancement of drug discovery efforts involving compounds like 1-(N-(6-methoxyindoloyl)-azetidinylcarbonyl)-3-(4H-imidazolyl)-4-propyl)piperazine (CAS No. 203440731). These tools allow researchers to more accurately assess the biological activity of new compounds in relevant disease models, thereby accelerating the translation from bench to bedside.

In conclusion, 1-(N-(6-methoxyindoloyl)-azetidinylcarbonyl)-3-(4H-imidazolyl)-4-propyl)piperazine (CAS No. 203440731) is a multifaceted compound with significant potential in pharmaceutical research. Its unique molecular architecture combines multiple pharmacophoric elements that suggest broad therapeutic applications. With continued advancements in synthetic chemistry and drug design methodologies, this compound represents an exciting opportunity for further exploration in medicinal chemistry.